Cas no 94820-42-5 (5-Pyrimidinecarboxylicacid, 1-butyl-1,2,3,6-tetrahydro-2,6-dioxo-, ethyl ester)

• Product Name: 5-Pyrimidinecarboxylicacid, 1-butyl-1,2,3,6-tetrahydro-2,6-dioxo-, ethyl ester
• CAS No: 94820-42-5
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• CID: 798853
• PubChem ID: 57356868
• Update Time: 2025-04-19

5-Pyrimidinecarboxylicacid, 1-butyl-1,2,3,6-tetrahydro-2,6-dioxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-CARBETHOXY-3-N-BUTYLURACIL
• 5-Pyrimidinecarboxylicacid, 1-butyl-1,2,3,6-tetrahydro-2,6-dioxo-, ethyl ester
• ethyl 3-butyl-2,4-dioxo-1H-pyrimidine-5-carboxylate
• DTXSID40723463
• Ethyl 3-butyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• 94820-42-5
• TQP0390

• Inchi： 1S/C11H16N2O4/c1-3-5-6-13-9(14)8(7-12-11(13)16)10(15)17-4-2/h7H,3-6H2,1-2H3,(H,12,16)
• InChI Key： ROTUGGXSODIZNW-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)OCC)=CNC(N1CCCC)=O

Computed Properties

• Exact Mass: 240.11100700g/mol
• Monoisotopic Mass: 240.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 75.7Ų